Cas no 88133-76-0 (Benzoic acid, 4-[(4-cyanobenzoyl)oxy]-3-methoxy-, 4-propylphenyl ester)

• Product name: Benzoic acid, 4-[(4-cyanobenzoyl)oxy]-3-methoxy-, 4-propylphenyl ester
• CAS No: 88133-76-0
• MF: C₂₅H₂₁NO₅
• MW: 415.43794
• CID: 643895
• PubChem ID: 71410619

Benzoic acid, 4-[(4-cyanobenzoyl)oxy]-3-methoxy-, 4-propylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-cyanobenzoyl)oxy]-3-methoxy-, 4-propylphenyl ester
• (4-propylphenyl) 4-(4-cyanobenzoyl)oxy-3-methoxybenzoate
• 88133-76-0
• DTXSID60830284
• 4-Propylphenyl 4-[(4-cyanobenzoyl)oxy]-3-methoxybenzoate

• Inchi： InChI=1S/C25H21NO5/c1-3-4-17-7-12-21(13-8-17)30-25(28)20-11-14-22(23(15-20)29-2)31-24(27)19-9-5-18(16-26)6-10-19/h5-15H,3-4H2,1-2H3
• InChI Key： PNHQZLSNDOOWMY-UHFFFAOYSA-N
• SMILES： CCCC1=CC=C(C=C1)OC(=O)C2=CC(=C(C=C2)OC(=O)C3=CC=C(C=C3)C#N)OC

Computed Properties

• Exact Mass: 415.14197277g/mol
• Monoisotopic Mass: 415.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų
• XLogP3: 5.8